N-benzyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxamide

• IUPAC Name: N-benzyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxamide
• InChI: InChI=1S/C12H10F3N3O/c13-12(14,15)10-9(7-17-18-10)11(19)16-6-8-4-2-1-3-5-8/h1-5,7H,6H2,(H,16,19)(H,17,18)
• InChI Key: AAUMYKDUGNZBIC-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C=C1)CNC(=O)C2=C(NN=C2)C(F)(F)F
• Molecular Formula: C12H10F3N3O
• Molecular Weight: 269.22 g/mol

Description

“N-benzyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxamide” is a chemical compound with the molecular formula C12H10F3N3O and a molecular weight of 269.22.

Molecular Structure Analysis

The molecular structure of “N-benzyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxamide” includes a benzyl group, a trifluoromethyl group, a pyrazole ring, and a carboxamide group.

Scientific Research Applications

Chemical Synthesis and Inhibition Studies

• N-benzyl-5-(trifluoromethyl)-1H-pyrazole-4-carboxamides have been synthesized as inhibitors of co-activator associated arginine methyltransferase 1 (CARM1), highlighting their potential in biochemical research and drug development (Allan et al., 2009).

Experimental and Theoretical Chemical Studies

• Studies on the functionalization reactions of pyrazole derivatives provide valuable insights into the chemical properties and potential applications of these compounds in various fields of chemistry (Yıldırım et al., 2005).

Agricultural Applications

• Novel 5-(trifluoromethyl)-1H-pyrazole-4-carboxamide derivatives have been developed, showing good insecticidal activities against lepidopteran pests and broad-spectrum insecticidal activities against dipterous insects, suggesting their potential as alternative insecticides in agriculture (Wu et al., 2017).
• Synthesized fluorine-containing pyrazole carboxamides have shown weak fungicidal but significant nematocidal activity against M. incognita, indicating their utility in pest management (Zhao et al., 2017).

Drug Development and Biological Evaluation

• A library of pyrazole-4-carboxamides has been prepared for biological evaluations, demonstrating the compound's significance in the development of new bioactive molecules (Donohue et al., 2002).
• Novel 5-(N-Boc-N-Benzyl-2-aminoethyl)-7-oxo-4,7-dihydropyrazolo[1,5-a]pyrimidin-3-carboxamides have been synthesized and tested for inhibition of cathepsins B and K, illustrating their potential in medical research and pharmacology (Lukić et al., 2017).